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Compound of Interest

Compound Name: Z-Dab(Boc)-OH

Cat. No.: B035974 Get Quote

Essential Safety and Handling Guide for Z-
Dab(Boc)-OH
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Z-Dab(Boc)-OH
(N-α-Benzyloxycarbonyl-N-β-tert-butyloxycarbonyl-L-diaminobutyric acid). Adherence to these

protocols is essential for ensuring laboratory safety, minimizing exposure risk, and maintaining

regulatory compliance.

Hazard Summary & Key Data
Z-Dab(Boc)-OH is a protected amino acid derivative. While comprehensive toxicological data

is not available, it is classified as a combustible solid and presents several hazards as

identified by the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Property Value

Chemical Formula C₁₇H₂₄N₂O₆

Molecular Weight 352.38 g/mol [1][2]

Physical Form Solid, powder

CAS Number 108919-51-3[1]

Storage Class 11 - Combustible Solids[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory for all personnel handling Z-Dab(Boc)-OH. The following table

outlines the minimum required PPE for various laboratory operations.
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Operation Eye Protection
Hand
Protection

Respiratory
Protection

Body
Protection

Weighing &

Transferring

Powder

Chemical safety

goggles with side

shields

Nitrile gloves

(double-gloving

recommended)

NIOSH-approved

N95 respirator[1]

[3]

Fully-buttoned

laboratory coat

Dissolution &

Solution

Handling

Chemical safety

goggles with side

shields

Nitrile gloves

Work within a

certified chemical

fume hood

Fully-buttoned

laboratory coat

Reaction Setup

& Monitoring

Chemical safety

goggles with side

shields

Nitrile gloves

Work within a

certified chemical

fume hood

Fully-buttoned

laboratory coat

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty nitrile

or butyl gloves

NIOSH-approved

N95 respirator

Chemical-

resistant apron

over a laboratory

coat

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls: All operations involving the handling of solid Z-Dab(Boc)-OH or its

solutions must be conducted in a designated area, such as a certified chemical fume hood, to

minimize inhalation exposure.

Step 1: Preparation and Weighing

Designate a specific area within the fume hood for handling Z-Dab(Boc)-OH.

Cover the work surface with absorbent, disposable bench paper.

Don all required PPE as specified in the table above.

To minimize dust generation, do not pour the powder directly from the main container. Use a

clean spatula to transfer small amounts of the powder to a tared weigh boat or container.
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Keep the primary container of Z-Dab(Boc)-OH closed when not in use.

Step 2: Dissolution

Add the solvent to the vessel containing the weighed Z-Dab(Boc)-OH.

Ensure adequate stirring to facilitate dissolution.

If heating is required, use a controlled heating mantle and monitor the process closely.

Step 3: Post-Handling

Thoroughly decontaminate spatulas and any non-disposable equipment used.

Wipe down the work surface with an appropriate solvent and dispose of the cleaning

materials as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination, and wash hands thoroughly

with soap and water.

Disposal Plan
Under no circumstances should Z-Dab(Boc)-OH or its waste be disposed of in the general

trash or down the drain.

Solid Waste:

Collect all solid waste contaminated with Z-Dab(Boc)-OH, including used gloves, weighing

papers, and disposable labware, in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste:

Collect all solutions containing Z-Dab(Boc)-OH in a separate, sealed, and appropriately

labeled hazardous liquid waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.
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Container Management:

Store all waste containers in a cool, dry, and well-ventilated secondary containment area

designated for chemical waste.

Arrange for the pickup and disposal of hazardous waste through your institution's EHS office

or a licensed chemical waste disposal contractor.

Emergency Procedures: Spill Cleanup Workflow
In the event of a spill, immediate and appropriate action is crucial. The following workflow

outlines the necessary steps for a safe and effective cleanup.
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Workflow for Z-Dab(Boc)-OH Spill Cleanup

Spill Occurs

Alert Personnel & Restrict Area

Don Spill-Specific PPE

Contain Spill with Inert Absorbent

Carefully Collect Contaminated Material

Place in Labeled Hazardous Waste Container

Decontaminate Spill Area

Remove PPE & Wash Hands

Report Incident to Supervisor/EHS

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for Z-Dab(Boc)-OH Spill Cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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